Cas no 356569-78-3 (ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate)

• Product Name: ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate
• CAS No: 356569-78-3
• MF: C₂₀H₂₃ClN₂O₃S₃
• MW: 471.056220293045
• CID: 6100665
• PubChem ID: 1554417
• Update Time: 2025-10-31

ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate
• ETHYL 4-(2-CHLOROPHENYL)-2-{2-[(DIETHYLCARBAMOTHIOYL)SULFANYL]ACETAMIDO}THIOPHENE-3-CARBOXYLATE
• AKOS001055403
• Z18905650
• ethyl 4-(2-chlorophenyl)-2-[[2-(diethylcarbamothioylsulfanyl)acetyl]amino]thiophene-3-carboxylate
• ethyl 4-(2-chlorophenyl)-2-(2-((diethylcarbamothioyl)thio)acetamido)thiophene-3-carboxylate
• 356569-78-3
• F0745-1130

• Inchi： 1S/C20H23ClN2O3S3/c1-4-23(5-2)20(27)29-12-16(24)22-18-17(19(25)26-6-3)14(11-28-18)13-9-7-8-10-15(13)21/h7-11H,4-6,12H2,1-3H3,(H,22,24)
• InChI Key： JOBVUIQJIUZAOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(=C1C(=O)OCC)NC(CSC(N(CC)CC)=S)=O

Computed Properties

• Exact Mass: 470.0559338g/mol
• Monoisotopic Mass: 470.0559338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate

Ethyl 4-(2-Chlorophenyl)-2-{2-(Diethylcarbamothioyl)Sulfanylacetamido}Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate, with CAS No. 356569-78-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate structure, which includes a thiophene ring, a chlorophenyl group, and a sulfanylacetamido substituent. The molecule's unique properties make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophene, a five-membered heterocyclic compound with one sulfur atom, is known for its aromaticity and stability. In this case, the thiophene ring is substituted with a 2-chlorophenyl group at the 4-position and a sulfanylacetamido group at the 2-position. These substituents significantly influence the compound's reactivity and functionality. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity in certain chemical reactions.

The sulfanylacetamido group, which contains a diethylcarbamothioyl moiety, adds another layer of complexity to this compound. This group is known to exhibit strong electron-donating properties due to the presence of the sulfur atom and the amide functionality. Such properties make this compound potentially useful in applications requiring electron transfer or redox activity. Recent studies have shown that compounds with similar structures can be employed as building blocks for designing novel materials with tailored electronic properties.

One of the most promising applications of ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate lies in its potential use as a precursor for advanced materials. Researchers have explored the use of thiophene-based compounds in the synthesis of conductive polymers and organic semiconductors. The unique combination of substituents in this compound could enable the creation of materials with enhanced electrical conductivity and mechanical stability.

In addition to its material science applications, this compound has also been studied for its potential pharmacological properties. The presence of functional groups such as amides and thiols suggests that it could exhibit bioactivity against certain enzymes or receptors. Recent research has focused on evaluating its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

From an environmental perspective, understanding the behavior of ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate in natural systems is crucial. Studies have shown that thiophene derivatives can undergo various degradation pathways under environmental conditions, including photodegradation and microbial degradation. The presence of chlorine atoms in this compound may influence its persistence and bioaccumulation potential.

Looking ahead, further research into this compound's synthesis and characterization is essential to unlock its full potential. Scientists are exploring more efficient synthetic routes to produce this compound on a larger scale while maintaining high purity levels. Additionally, investigations into its interactions with biological systems could pave the way for new therapeutic applications.

In conclusion, ethyl 4-(2-chlorophenyl)-2-{2-(diethylcarbamothioyl)sulfanylacetamido}thiophene-3-carboxylate (CAS No. 356569-78-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure endows it with properties that make it suitable for applications ranging from material science to pharmacology. As research continues to uncover new insights into its behavior and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.